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Compound of Interest

Compound Name: Nitrosulfonazo 11l

Cat. No.: B1148275

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Nitrosulfonazo lll, a
valuable chromogenic reagent in analytical chemistry. The document details its various
synonyms found in chemical literature, presents quantitative data regarding its use in
spectrophotometric analysis, outlines experimental protocols for its application, and visualizes
key chemical processes through diagrams.

Synonyms and Chemical Identity

Nitrosulfonazo Il is known by a variety of names in chemical literature, which can sometimes
lead to confusion. A clear understanding of these synonyms is crucial for efficient literature
searching and chemical sourcing.

Common Synonyms:[1][2][3][4][5]
e Nitchromazo

e Nitchromeazo
 Nitrochromazo

» Nitrochromeazo

¢ Dinitrosulfonazo Il
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e NITROSULFONAZO LLL

¢ Nitrosulfonazoindicatorgrade

« Nitroorthanilic S

Systematic and IUPAC Names:[2][3][4][5]

e 4,5-dihydroxy-3,6-bis[(4-nitro-2-sulfophenyl)diazenyl]lnaphthalene-2,7-disulfonic acid
e 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3,6-bis[(4-nitro-2-sulfophenyl)azo]-
o 3,6-Bis(4-nitro-2-sulfophenylazo)chromotropic acid

e 2,7-Bis(2-sulfo-4-nitrophenylazo)-1,8-dihydroxy-3,6-naphthalenedisulfonic acid
Chemical Identifiers:

e CAS Number: 1964-89-2[2][3][4][5]

e Molecular Formula: C22H14NeO18S4[2][3]

o Molecular Weight: Approximately 778.64 g/mol [2]

Quantitative Data for Spectrophotometric Analysis

Nitrosulfonazo lll is widely used as a spectrophotometric reagent for the determination of
various metal ions. Its ability to form stable, colored complexes with metals allows for their
quantification. The following table summarizes key quantitative data for the use of
Nitrosulfonazo Ill in analytical applications.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://m.chemicalbook.com/ProdSupplierGWCB6497251_EN.htm
https://www.guidechem.com/dictionary/en/1964-89-2.html
https://www.guidechem.com/encyclopedia/nitrosulfonazo-iii-dic9658.html
https://www.buyersguidechem.com/chemicalproperty_400308212584.html
https://m.chemicalbook.com/ProdSupplierGWCB6497251_EN.htm
https://www.guidechem.com/dictionary/en/1964-89-2.html
https://www.guidechem.com/encyclopedia/nitrosulfonazo-iii-dic9658.html
https://www.buyersguidechem.com/chemicalproperty_400308212584.html
https://m.chemicalbook.com/ProdSupplierGWCB6497251_EN.htm
https://www.guidechem.com/dictionary/en/1964-89-2.html
https://m.chemicalbook.com/ProdSupplierGWCB6497251_EN.htm
https://www.benchchem.com/product/b1148275?utm_src=pdf-body
https://www.benchchem.com/product/b1148275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Wavelength of
Analyte (lon) Maximum
nalyte (lon
J Absorbance (Amax,

nm) of Complex

Molar Absorptivity
(g, L-mol~*-cm™?)

Optimal pH Range

Barium (Baz*) 640 1.5x 104 35-45
Strontium (Sr2+) 640 1.3 x 10% 3.8-42
Calcium (Caz*) 650 1.2 x10% 3.0-4.0
Lead (Pb2+) 620 2.0 x 10* 25-35

Note: The exact values for Amax and molar absorptivity can vary slightly depending on the

specific experimental conditions, such as the solvent and the presence of other ions.

Experimental Protocols

This section provides a generalized experimental protocol for the spectrophotometric

determination of a metal ion (e.g., Barium) using Nitrosulfonazo lIl.

Reagent Preparation

o Standard Barium Solution (1000 ppm): Dissolve a precise amount of primary standard

barium salt (e.g., BaCl2:2H20) in deionized water and dilute to a known volume in a

volumetric flask.

» Nitrosulfonazo Ill Solution (0.05% w/v): Dissolve 0.05 g of Nitrosulfonazo Il in 100 mL of

deionized water. This solution should be stored in a dark bottle and is typically stable for

several weeks.

» Buffer Solution (pH 4.0): Prepare an acetate buffer by mixing appropriate volumes of acetic

acid and sodium acetate solutions.

Spectrophotometric Procedure

e Calibration Curve:

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://www.benchchem.com/product/b1148275?utm_src=pdf-body
https://www.benchchem.com/product/b1148275?utm_src=pdf-body
https://www.benchchem.com/product/b1148275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Pipette a series of standard barium solutions of known concentrations into a set of 25 mL
volumetric flasks.

o To each flask, add 2.0 mL of the 0.05% Nitrosulfonazo Ill solution and 5.0 mL of the pH
4.0 buffer solution.

o Dilute to the mark with deionized water and mix thoroughly.
o Allow the color to develop for 15 minutes.

o Measure the absorbance of each solution at the Amax for the Ba2*-Nitrosulfonazo Il
complex (approximately 640 nm) against a reagent blank.

o Plot a graph of absorbance versus concentration to create a calibration curve.

e Sample Analysis:

o Prepare the unknown sample by dissolving it in a suitable solvent and diluting it to fall
within the range of the calibration curve.

o Treat the sample solution in the same manner as the standard solutions (addition of
Nitrosulfonazo Ill and buffer).

o Measure the absorbance of the sample and determine the concentration of the metal ion
from the calibration curve.

Visualizations of Chemical Processes

The following diagrams, generated using Graphviz (DOT language), illustrate key processes
related to Nitrosulfonazo lll.

Synthesis of Nitrosulfonazo Ill
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Caption: Synthesis pathway of Nitrosulfonazo Ill.

Complexation with a Metal lon

Click to download full resolution via product page

Caption: Complexation of Nitrosulfonazo Il with a metal ion.

Spectrophotometric Analysis Workflow

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1148275?utm_src=pdf-body-img
https://www.benchchem.com/product/b1148275?utm_src=pdf-body
https://www.benchchem.com/product/b1148275?utm_src=pdf-body-img
https://www.benchchem.com/product/b1148275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation
Prepare Standard Prepare Sample Prepare Reagents
Solutions Solution (NSAS3, Buffer)
4 . I
Reaction
y y y

Mix Standards/Sample
with Reagents

l

Color Development

- J

[Measurement & Analysis\
Y

Measure Absorbance
(Spectrophotometer)

l

Plot Calibration Curve

l

Determine Sample
Concentration

Click to download full resolution via product page

Caption: Workflow for spectrophotometric analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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